Cas no 1779424-25-7 (methyl 8-oxa-2-azaspiro4.5decane-3-carboxylate)

• Product Name: methyl 8-oxa-2-azaspiro4.5decane-3-carboxylate
• CAS No: 1779424-25-7
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6192803
• PubChem ID: 105452110
• Update Time: 2025-06-09

methyl 8-oxa-2-azaspiro4.5decane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-oxa-2-azaspiro4.5decane-3-carboxylate
• SCHEMBL17811560
• 1779424-25-7
• EN300-22812559
• methyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate

• Inchi： 1S/C10H17NO3/c1-13-9(12)8-6-10(7-11-8)2-4-14-5-3-10/h8,11H,2-7H2,1H3
• InChI Key： IESNTEQEHQMTAS-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CNC(C(=O)OC)C2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 8-oxa-2-azaspiro4.5decane-3-carboxylate

Methyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate (CAS No. 1779424-25-7): A Comprehensive Overview

Methyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate (CAS No. 1779424-25-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its spirocyclic structure and functional groups, offers a wide range of applications in the development of novel therapeutic agents and chemical intermediates.

The spirocyclic nature of methyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate provides it with a rigid and well-defined conformation, which can be crucial for optimizing the binding affinity and selectivity of molecules in biological systems. The presence of the oxa and azaspiro moieties introduces additional complexity and diversity, making this compound an attractive scaffold for the design of bioactive molecules.

Recent studies have highlighted the potential of methyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The unique structural features of methyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate allow for fine-tuning of its pharmacological properties through strategic modifications.

In addition to its anti-inflammatory potential, methyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate has also been explored for its neuroprotective effects. A study published in Neuropharmacology demonstrated that certain derivatives of this compound can effectively protect neurons from oxidative stress and apoptosis, suggesting its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of methyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate is another key factor contributing to its widespread use in research and development. Various synthetic routes have been reported in the literature, allowing for efficient and scalable production of this compound and its derivatives. One notable method involves the intramolecular ring-closing metathesis (RCM) reaction, which provides a straightforward approach to constructing the spirocyclic core.

The physicochemical properties of methyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate are also noteworthy. It exhibits good solubility in common organic solvents, which facilitates its use in various chemical reactions and biological assays. Additionally, its stability under different conditions makes it suitable for long-term storage and transportation.

In the context of drug discovery, methyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate serves as an excellent starting point for hit-tolead optimization processes. Its modular structure allows for the introduction of diverse functional groups, enabling researchers to explore a wide range of chemical space and identify compounds with optimized pharmacological profiles.

Moreover, the environmental impact of methyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate is an important consideration in its development and application. Green chemistry principles are increasingly being applied to ensure that synthetic methods are environmentally friendly and sustainable. Recent advancements in catalytic processes have led to more efficient and eco-friendly routes for the synthesis of this compound.

In conclusion, methyl 8-oxya-sazspiros-[4.]decanecarboxylate (CAS No. 1779424–25–7) is a promising compound with a diverse array of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable physicochemical properties make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.